Cas no 2680624-28-4 (2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680624-28-4
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• CID: 5630953
• PubChem ID: 165916225
• Update Time: 2025-06-11

2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-28286763
• 2680624-28-4
• 2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H14ClNO4/c1-3-8-19-13(18)15(2)11(12(16)17)9-6-4-5-7-10(9)14/h3-7,11H,1,8H2,2H3,(H,16,17)
• InChI Key： FCZGEAJUGVXKCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)N(C(=O)OCC=C)C

Computed Properties

• Exact Mass: 283.0611356g/mol
• Monoisotopic Mass: 283.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

Comprehensive Overview of 2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680624-28-4)

The compound 2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680624-28-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorophenyl group and a prop-2-en-1-yloxy carbonylamino moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for custom synthesis intermediates like 2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound’s chiral center and ester functionality offer versatility in synthetic pathways, aligning with trends in green chemistry and atom economy. Laboratories frequently search for its NMR spectra, HPLC purity data, and solubility profiles, reflecting its practical relevance in R&D workflows.

The 2-chlorophenyl segment in this compound is noteworthy for its electron-withdrawing properties, which can influence the pharmacokinetics of derived molecules. Meanwhile, the allyloxy carbonyl group serves as a protective strategy in peptide synthesis, a topic gaining traction in AI-driven drug design discussions. Users often inquire about its stability under acidic conditions or compatibility with cross-coupling reactions, highlighting its utility in modern organic transformations.

From an industrial perspective, CAS No. 2680624-28-4 is cataloged as a high-purity reference standard by major chemical suppliers. Its applications extend to polymer chemistry, where its unsaturated side chain may participate in radical polymerization. Environmental scientists also explore its degradation pathways, responding to public interest in sustainable chemical waste management. Analytical methods such as LC-MS characterization and X-ray crystallography are frequently associated with this compound in scholarly literature.

Emerging studies suggest potential synergies between 2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid and bioconjugation techniques, a hot topic in antibody-drug conjugate (ADC) development. The compound’s carboxylic acid group enables facile derivatization, addressing frequent search queries about linker chemistry optimization. As the pharmaceutical industry shifts toward targeted therapies, this molecule’s role in prodrug design warrants further investigation.

Regulatory databases classify this compound under research-use-only status, with no reported toxicity concerns in open literature. However, researchers consistently seek information on its handling precautions and storage conditions, reflecting broader workplace safety trends. Computational chemists employ molecular docking simulations to predict its interactions with biological targets, correlating with the rise of in silico screening methodologies.

In summary, 2-(2-chlorophenyl)-2-{methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid represents a multifaceted tool for chemical innovation. Its structural features respond to contemporary needs in precision medicine and smart materials, while its synthetic accessibility meets the demand for cost-effective intermediates. Ongoing research will likely uncover new dimensions of its applicability at the intersection of chemistry and biology.